1-(2-Chloropyrimidin-4-yl)-4-methyl-1,4-diazepane

• IUPAC Name: 1-(2-chloropyrimidin-4-yl)-4-methyl-1,4-diazepane
• InChI: InChI=1S/C10H15ClN4/c1-14-5-2-6-15(8-7-14)9-3-4-12-10(11)13-9/h3-4H,2,5-8H2,1H3
• InChI Key: IFUOLJRTOQCQRN-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCN(CC1)C2=NC(=NC=C2)Cl
• Molecular Formula: C10H15ClN4
• Molecular Weight: 226.70 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One possible synthetic route is the reaction between 4-(5-bromo-2-chloropyrimidin-4-yl)-1-methyl-3,4-dihydroquinoxalin-2(1H)-one (a related compound) and a suitable amine, such as piperidine-3-ol. The chloropyrimidine group serves as a key intermediate in this process . The yield, purity, and scalability of this synthesis need further investigation.

Scientific Research Applications

Synthesis and Biological Significance

1,4-Diazepines, including derivatives such as "1-(2-Chloropyrimidin-4-yl)-4-methyl-1,4-diazepane," are of significant interest due to their wide range of biological activities. These compounds are two nitrogen-containing seven-membered heterocyclic compounds. Their synthesis, reactions, and biological evaluation have been the focus of scientific research for decades due to their medicinal importance. The biological activities associated with 1,4-diazepine derivatives include antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. These diverse biological activities highlight the potential of 1,4-diazepine derivatives for pharmaceutical applications. The research underscores the importance of exploring 1,4-diazepine derivatives with significant biological activities for potential use in the pharmaceutical industry (Rashid et al., 2019).

Synthetic Approaches and Utility

The synthesis of benzodiazepines, quinoxalines, and benzo(1,5)diazepines from o-phenylenediamines through condensation with various electrophilic reagents has been explored, showcasing the synthetic versatility of diazepine frameworks. This approach highlights the ability to create a wide range of compounds with potential biological applications, further emphasizing the scientific interest in understanding and developing novel 1,4-diazepine derivatives for therapeutic uses. The synthetic methods and the exploration of biological applications of azolylthiazoles, benzoxazine-based fluorescent systems, and the efficient procedure for arylacetic acid cyanomethyl esters synthesis are indicative of the ongoing research and development efforts in this chemical space (Ibrahim, 2011).